[2-[(1S,3S,5S,6S,10R,12S,13S,15S,21S)-15-Fluoro-5,8,8,21-tetramethyl-18-oxo-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-6-yl]-2-oxoethyl] acetate
[2-[(1S,3S,5S,6S,10R,12S,13S,15S,21S)-15-Fluoro-5,8,8,21-tetramethyl-18-oxo-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-6-yl]-2-oxoethyl] acetate
Brand Name:
Vulcanchem
CAS No.:
6598-95-4
VCID:
VC0104469
InChI:
InChI=1S/C26H31FO7/c1-13(28)31-12-19(30)26-20(32-22(2,3)34-26)10-15-16-9-18(27)17-8-14(29)6-7-23(17,4)25(16)21(33-25)11-24(15,26)5/h6-8,15-16,18,20-21H,9-12H2,1-5H3/t15-,16-,18-,20+,21-,23-,24-,25+,26+/m0/s1
SMILES:
CC(=O)OCC(=O)C12C(CC3C1(CC4C5(C3CC(C6=CC(=O)C=CC65C)F)O4)C)OC(O2)(C)C
Molecular Formula:
C26H31FO7
Molecular Weight:
474.5 g/mol
[2-[(1S,3S,5S,6S,10R,12S,13S,15S,21S)-15-Fluoro-5,8,8,21-tetramethyl-18-oxo-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-6-yl]-2-oxoethyl] acetate
CAS No.: 6598-95-4
Reference Standards
VCID: VC0104469
Molecular Formula: C26H31FO7
Molecular Weight: 474.5 g/mol
![[2-[(1S,3S,5S,6S,10R,12S,13S,15S,21S)-15-Fluoro-5,8,8,21-tetramethyl-18-oxo-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-6-yl]-2-oxoethyl] acetate - 6598-95-4](/images/no_structure.jpg)
| CAS No. | 6598-95-4 |
|---|---|
| Product Name | [2-[(1S,3S,5S,6S,10R,12S,13S,15S,21S)-15-Fluoro-5,8,8,21-tetramethyl-18-oxo-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-6-yl]-2-oxoethyl] acetate |
| Molecular Formula | C26H31FO7 |
| Molecular Weight | 474.5 g/mol |
| IUPAC Name | [2-[(1S,3S,5S,6S,10R,12S,13S,15S,21S)-15-fluoro-5,8,8,21-tetramethyl-18-oxo-2,7,9-trioxahexacyclo[11.8.0.01,3.05,12.06,10.016,21]henicosa-16,19-dien-6-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C26H31FO7/c1-13(28)31-12-19(30)26-20(32-22(2,3)34-26)10-15-16-9-18(27)17-8-14(29)6-7-23(17,4)25(16)21(33-25)11-24(15,26)5/h6-8,15-16,18,20-21H,9-12H2,1-5H3/t15-,16-,18-,20+,21-,23-,24-,25+,26+/m0/s1 |
| Standard InChIKey | MQQZOQZVFKAHJB-ANHKYHMRSA-N |
| Isomeric SMILES | CC(=O)OCC(=O)[C@@]12[C@@H](C[C@@H]3[C@@]1(C[C@H]4[C@@]5([C@H]3C[C@@H](C6=CC(=O)C=C[C@@]65C)F)O4)C)OC(O2)(C)C |
| SMILES | CC(=O)OCC(=O)C12C(CC3C1(CC4C5(C3CC(C6=CC(=O)C=CC65C)F)O4)C)OC(O2)(C)C |
| Canonical SMILES | CC(=O)OCC(=O)C12C(CC3C1(CC4C5(C3CC(C6=CC(=O)C=CC65C)F)O4)C)OC(O2)(C)C |
| Synonyms | 9,11β-Epoxy-6α-fluoro-16α,17,21-trihydroxy-9β-pregna-1,4-diene-3,20-dione Cyclic 16,17-Acetal with Acetone 21-Acetate; Naphth[2’,1’:4,5]oxireno[5,6]indeno[1,2-d][1,3]dioxole Pregna-1,4-diene-3,20-dione derivative |
| PubChem Compound | 111225 |
| Last Modified | Nov 11 2021 |
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